BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling BTA-
9881

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BTA-9881

Cat. No.: B606414

Essential Safety and Handling Guide for BTA-
9881

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, storage, and
disposal of BTA-9881 (CAS RN: 1646857-24-0), a viral fusion protein inhibitor. All personnel
must review this document in conjunction with the official Safety Data Sheet (SDS) provided by
the manufacturer before handling the compound.

Chemical and Physical Properties

BTA-9881 is a solid powder.[1] Key quantitative data are summarized below for immediate
reference.

Property Value

CAS Number 1646857-24-0
Molecular Formula C21H15CIN4O2
Molecular Weight 390.83 g/mol [1]
Appearance Solid Powder[1]
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Hazard Identification and Personal Protective

Equipment (PPE)

While a complete GHS classification for BTA-9881 is not publicly available, based on safety

data for similar research compounds, it is prudent to handle it as a potentially hazardous

substance. The following PPE is mandatory when handling BTA-9881 to minimize exposure

risk.

Hazard Route

Recommended Personal Protective
Equipment (PPE)

Inhalation

Use only in a well-ventilated area, preferably
within a certified chemical fume hood. If
aerosols or dusts are generated, a NIOSH-

approved respirator is required.

Skin Contact

Wear chemical-resistant gloves (e.g., nitrile) and
a lab coat. Change gloves immediately if

contaminated.

Eye Contact

ANSI-approved safety goggles or a face shield

are required.

Ingestion

Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Operational Plan: From Receipt to Disposal

Adherence to a strict operational workflow is essential for the safe handling of BTA-9881.
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Figure 1: BTA-9881 Handling Workflow
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- Verify container integrity.
- Log into inventory.

tore Immediately

Storage
- Store in a dry, cool, well-ventilated area.
- Keep container tightly closed.

or Experimental Use

Handling
- Use only in a chemical fume hood.
- Wear appropriate PPE.

ost-Experiment

Disposal
- Dispose of as hazardous chemical waste.
- Follow all local and institutional regulations.
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Caption: Operational Workflow for BTA-9881

Experimental Protocols

All experiments involving BTA-9881 must be conducted within a designated and properly
functioning chemical fume hood. Personnel should avoid the formation of dust and aerosols.[2]
[3][4] Use non-sparking tools and prevent fire caused by electrostatic discharge.[2][3][4]

Emergency and Disposal Plan
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Immediate and appropriate action is critical in the event of an emergency.

Figure 2: BTA-9881 Emergency Procedures

Spill or Leak
- Evacuate and ventilate the area.
- Wear full PPE for cleanup.

Skin Contact
- Immediately remove contaminated clothing.
- Wash with soap and plenty of water.

Eye Contact
- Rinse with pure water for at least 15 minutes.
- Seek immediate medical attention.

Inhalation
- Move to fresh air.
- If breathing is difficult, give oxygen.

Ingestion
- Rinse mouth with water. Do NOT induce vomiting.
- Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency Response Plan for BTA-9881

First Aid Measures
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In case of skin contact: Take off contaminated clothing immediately and wash the affected
area with soap and plenty of water. Consult a doctor.[2][3][4]

In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

[3]14]

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[2][3][4]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[2][3][4]

Disposal Plan

All waste containing BTA-9881 must be treated as hazardous chemical waste.[2][3][4]

Collect waste in suitable, closed, and properly labeled containers.
Discharge into the environment must be avoided.[2][3][4]
Adhere to all applicable federal, state, and local regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling BTA-9881].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606414#personal-protective-equipment-for-handling-
bta-9881]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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